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Compound of Interest

Compound Name: Dimethyl 5-chloroisophthalate

Cat. No.: B1346161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for Dimethyl 5-chloroisophthalate (CAS No: 20330-90-9). The information is

intended for professionals in research and drug development who may handle this compound.

This document outlines its physical and chemical properties, potential hazards, handling and

storage procedures, and emergency response protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Dimethyl 5-chloroisophthalate is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

CAS Number 20330-90-9 [1][2][3]

Molecular Formula C10H9ClO4 [2]

Appearance No data available

Odor No data available

Melting Point/Freezing Point No data available

Boiling Point and Boiling

Range
No data available

Flash Point No data available

Evaporation Rate No data available

Flammability No data available

Vapor Pressure No data available

Vapor Density No data available

Relative Density No data available

Solubility No data available

Partition Coefficient: n-

octanol/water
No data available

Auto-ignition Temperature No data available

Decomposition Temperature No data available

Viscosity No data available

Toxicological Data
Currently, specific quantitative toxicological data for Dimethyl 5-chloroisophthalate, such as

LD50 and LC50 values, is not readily available in the reviewed literature.[1] The primary

hazards are based on potential irritation and the risks associated with chemical exposure in

general.
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Metric Value Species Route Reference

Acute Toxicity

(Oral)
No data available

Acute Toxicity

(Dermal)
No data available

Acute Toxicity

(Inhalation)
No data available

Skin

Corrosion/Irritatio

n

No data available

Serious Eye

Damage/Irritation
No data available

Respiratory or

Skin

Sensitization

No data available

Germ Cell

Mutagenicity
No data available

Carcinogenicity No data available

Reproductive

Toxicity
No data available

Specific Target

Organ Toxicity

(Single

Exposure)

No data available

Specific Target

Organ Toxicity

(Repeated

Exposure)

No data available

Aspiration

Hazard
No data available
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Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of the compound.

Precautions for Safe Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing. Ensure an

emergency eyewash station and safety shower are readily accessible.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Conditions for Safe Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Spill Response Workflow
In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Spill Response Protocol

Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Personal Protective Equipment (PPE)

Contain the Spill with Inert Material

Absorb the Spilled Material

Collect Absorbed Material into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Spill Cleanup Complete
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First Aid for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash off with soap and plenty of water

Rinse thoroughly with plenty of water for at least 15 minutes

Rinse mouth with water

If not breathing, give artificial respiration

Seek Immediate Medical Attention

Do NOT induce vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethyl 5-chloroisophthalate: A Technical Guide to
Safe Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346161#safety-and-handling-precautions-for-
dimethyl-5-chloroisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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